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Sodium silicate, also known as water glass or liquid glass, is a versatile inorganic chemical

compound with a wide range of applications across various industries, including detergents,

adhesives, construction materials, and water treatment.[1][2][3] Its properties are highly

dependent on its specific grade, which is primarily determined by the weight ratio of silica

(SiO₂) to sodium oxide (Na₂O). This technical guide provides an in-depth overview of the

different grades and specifications of sodium silicate, methods of production, and key

experimental protocols for its characterization.

Classification and Forms of Sodium Silicate
Sodium silicate is a general term for a series of compounds with the formula Na₂ₓSiᵧO₂ᵧ₊ₓ or

(Na₂O)ₓ·(SiO₂)ᵧ.[2] These compounds are available in both solid and liquid forms.[4][5]

Solid Sodium Silicate: This form is typically sold as glassy lumps, powders, or flakes.[4][6] It

is produced by dehydrating liquid sodium silicate and offers advantages such as a long

shelf life, reduced transportation costs, and ease of handling.[5]

Liquid Sodium Silicate (Water Glass): This is an aqueous solution of sodium silicate and is

the form used in most industrial applications.[1] The solutions are typically colorless, white,

or may have a greenish or blue tint due to iron impurities.[2][3]
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The most critical parameter for classifying sodium silicate is the weight ratio of SiO₂ to Na₂O.

[2][3] This ratio, often referred to as the modulus, dictates the physical and chemical properties

of the silicate.[7] Grades are generally categorized as follows:

Alkaline Silicates: These have a lower SiO₂:Na₂O weight ratio, typically below 2.85:1.[2][3]

They are more alkaline and are often used in detergents and cleaning agents.[7]

Neutral Silicates: These have a higher SiO₂:Na₂O weight ratio, generally above 2.85:1.[2][3]

They exhibit stronger binding and adhesive properties and are used in applications like

adhesives and cements.[7]

The molar ratio can be calculated from the weight ratio by multiplying by a factor of 1.032.[2][8]

Manufacturing Processes
There are two primary methods for manufacturing sodium silicate: the dry process and the

wet process.[9][10]

Dry Process (Furnace Process): This method involves fusing silica sand (silicon dioxide) with

soda ash (sodium carbonate) at high temperatures (1200-1400°C) in a furnace.[4][9] The

resulting molten glass is then either cooled to form solid silicate lumps or dissolved in water

under pressure to produce liquid sodium silicate.[10][11]

Wet Process (Hydrothermal Process): In this process, silica sand is reacted with a caustic

soda (sodium hydroxide) solution in a reactor under high pressure and temperature.[9][12]

[13] This method directly yields a sodium silicate solution.[12]

The choice of manufacturing process can influence the final properties and purity of the

sodium silicate.

Key Specifications and Their Interdependencies
The functional properties of a specific grade of sodium silicate are defined by several key

specifications, which are often interrelated.

Chemical Composition (SiO₂ and Na₂O Content)
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The relative percentages of SiO₂ and Na₂O are the most fundamental specifications. They

determine the weight ratio and, consequently, most other properties of the silicate.

Weight Ratio (SiO₂:Na₂O)
As previously mentioned, this is the primary determinant of a grade's characteristics. A higher

ratio generally leads to higher viscosity and better binding properties, while a lower ratio results

in higher alkalinity.[7]

Density (Specific Gravity)
The density of liquid sodium silicate solutions is a function of the total solids content and

temperature.[14] At a given concentration, a higher SiO₂:Na₂O ratio results in a lower density.

[14] Density is inversely proportional to temperature.[14]

Viscosity
The viscosity of sodium silicate solutions is dependent on the concentration, SiO₂:Na₂O ratio,

and temperature.[14][15]

Concentration: Viscosity increases with higher solids content.[15][16]

Ratio: Higher SiO₂:Na₂O ratios result in more viscous solutions.[14][15]

Temperature: Viscosity decreases as the temperature increases.[8][15] An increase of 20°C

can roughly halve the viscosity.[15]

pH
Sodium silicate solutions are alkaline, with the pH being influenced by the concentration and

the SiO₂:Na₂O ratio.[8][15] The pH decreases as the ratio of SiO₂ to Na₂O increases.[15]

Typical pH values range from 11 to 13.[17][18]

Quantitative Data of Commercial Grades
The following tables summarize the typical specifications for various grades of liquid and solid

sodium silicate.

Table 1: Specifications of Liquid Sodium Silicate Grades
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Grade Type
Weight
Ratio
(SiO₂:Na₂O)

% Na₂O % SiO₂
Total
Soluble
Solids (%)

Specific
Gravity
(°Bé)

Alkaline 1.50 - 2.80 9 - 18 25 - 37 34 - 57 38 - 62

Neutral 2.90 - 3.30 4 - 10 12 - 30 18 - 39 20 - 42

Data compiled from multiple sources.[19][20]

Table 2: Specifications of Solid Sodium Silicate Grades

Grade Type
Weight Ratio
(SiO₂:Na₂O)

% Na₂O % SiO₂
Total Soluble
Solids (%)

Alkaline 1.70 - 2.80 26 - 34 65 - 73 99 min

Neutral 2.90 - 3.30 23 - 25 73 - 76 98.5 min

Data compiled from a representative source.[20]

Table 3: Detailed Examples of Commercial Liquid Sodium Silicate Grades

Grade % Na₂O % SiO₂
Weight
Ratio
(SiO₂/Na₂O)

Specific
Gravity
(g/ml @
27°C)

Baumé (@
27°C)

Be 40 R3 -

Neutral
7.90 - 8.40 26.90 - 28.50 3.20 - 3.50 ~1.370 ~39.16

Be 42 R3 -

Neutral
~9.0 ~29.5 3.20 - 3.29 - -

Be 42 R2.1 -

Alkaline
11.85 - 12.55 26.10 - 27.60 2.10 - 2.30 ~1.420 ~42.74

Be 42 R2.3 -

Alkaline
11.25 - 11.75 26.40 - 27.60 2.30 - 2.40 ~1.410 ~42.14
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Data adapted from a commercial technical data sheet.[21]

Experimental Protocols
Accurate characterization of sodium silicate grades is crucial for their effective application.

Standardized test methods are available for determining their key properties.

Determination of Chemical Composition (Na₂O and SiO₂
Content)
The determination of sodium oxide and silicon dioxide content is fundamental to classifying

sodium silicate.

Principle: This is typically achieved through titrimetric methods. The total alkalinity (from Na₂O)

is determined by titration with a standard acid. The silica content can be determined

gravimetrically after acid precipitation or through more advanced instrumental methods.

Methodology (based on Titration): A detailed potentiometric titration method can be employed

for accurate analysis.[22]

Sample Preparation: A known weight of the sodium silicate sample is dissolved in

deionized water.

Na₂O Determination: The solution is titrated with a standardized solution of hydrochloric acid

(HCl) to a specific pH endpoint, which corresponds to the neutralization of the sodium oxide.

The volume of acid used is proportional to the Na₂O content.

SiO₂ Determination: Following the Na₂O titration, sodium fluoride (NaF) is added to the

solution. This reacts with the silicic acid to release hydroxide ions, which are then back-

titrated with the standard HCl solution. The volume of acid consumed in this second step is

used to calculate the SiO₂ content.

Alternative Methods:

X-Ray Fluorescence (XRF) Spectrometry: This instrumental technique offers a rapid and

accurate method for determining the elemental composition, including Na, Si, and other trace

elements, without extensive sample preparation.[23]
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Attenuated Total Reflectance Fourier-Transform Infrared (ATR FT-IR) Spectroscopy: This

method can be used to measure both the silica concentration and the SiO₂ to alkali ratio.[24]

Measurement of Density and Viscosity
Density Measurement:

Principle: The density or specific gravity of liquid sodium silicate is typically measured using

a hydrometer or a pycnometer at a standard temperature (e.g., 20°C).[14]

Methodology (Hydrometer):

Bring the sodium silicate sample to the standard temperature (e.g., 20°C).

Place the sample in a graduated cylinder of appropriate size.

Gently lower a calibrated hydrometer into the liquid and allow it to float freely.

Read the specific gravity or Baumé value at the point where the surface of the liquid meets

the hydrometer scale.

Viscosity Measurement:

Principle: The viscosity of liquid sodium silicate is measured using a viscometer, such as a

rotational viscometer.[16]

Methodology (Rotational Viscometer):

Calibrate the viscometer according to the manufacturer's instructions.

Bring the sodium silicate sample to the desired temperature in a controlled temperature

bath.

Select an appropriate spindle and rotational speed for the expected viscosity range.

Immerse the spindle in the sample to the specified depth.

Start the rotation and allow the reading to stabilize.
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Record the viscosity value, typically in centipoise (cP) or Pascal-seconds (Pa·s).

Visualizations
Manufacturing Processes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium Silicate - Production and Uses_Chemicalbook [chemicalbook.com]

2. Sodium silicate - Wikipedia [en.wikipedia.org]

3. Pentagon Chemicals [pentagonchemical.com]

4. dcmsme.gov.in [dcmsme.gov.in]

5. novasilicate.com [novasilicate.com]

6. Sodium Silicate | Na2O3Si | CID 23266 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. srivarahichemicals.com [srivarahichemicals.com]

8. ::: Wellcome to YOUNG IL::: [youngilchem.co.kr]

9. CN1014694B - Method for manufacturing sodium silicate - Google Patents
[patents.google.com]

10. nanotrun.com [nanotrun.com]

11. specialchem.com [specialchem.com]

12. Processo produttivo del sodio silicato [ingessil.com]

13. marsina.com [marsina.com]

14. vsvrchems.com [vsvrchems.com]

15. Sodium Silicate - Vetra [vetra.biz]

16. researchgate.net [researchgate.net]

17. PH value of sodium silicate - China's Best Welding Consumables Supplier
[tensileweld.com]

18. Liquid Sodium Silicate (Water Glass) [us.chemicalstore.com]

19. Liquid Sodium Silicate Manufacturer in Ahmedabad - Best Price
[shantisodiumsilicate.com]

20. ankitrajexpotrade.com [ankitrajexpotrade.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b073388?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/sodium-silicate-production-and-uses.htm
https://en.wikipedia.org/wiki/Sodium_silicate
https://www.pentagonchemical.com/sodium-silicate.php
https://www.dcmsme.gov.in/old/publications/pmryprof/glass/ch23.pdf
https://novasilicate.com/en/sodium-silicate-solid-na%E2%82%82sio%E2%82%83-5-major-applications-production-methods-and-buying-guide/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Silicate
https://srivarahichemicals.com/how-to-choose-the-right-grade-of-sodium-silicate-glass-for-industry/
http://www.youngilchem.co.kr/y/en/01_product/01_02_fusibility.asp
https://patents.google.com/patent/CN1014694B/en
https://patents.google.com/patent/CN1014694B/en
https://www.nanotrun.com/blog/production-method-and-application-of-sodium-silicate_b1286.html
https://www.specialchem.com/adhesives/guide/sodium-silicate-adhesives
https://www.ingessil.com/en/processoproduttivosodio
https://www.marsina.com/sodium-silicate-plant/
https://vsvrchems.com/products.html
https://www.vetra.biz/sodium-silicate/?lang=en
https://www.researchgate.net/publication/243950953_The_Viscosity_Properties_of_Sodium_Silicate_Solutions
https://www.tensileweld.com/why-is-sodium-silicate-called-water-glass%EF%BC%9F.html
https://www.tensileweld.com/why-is-sodium-silicate-called-water-glass%EF%BC%9F.html
https://us.chemicalstore.com/sodium-silicate-solutionsodium-silicate-solution
https://www.shantisodiumsilicate.com/liquid-sodium-silicate-4451050.html
https://www.shantisodiumsilicate.com/liquid-sodium-silicate-4451050.html
https://ankitrajexpotrade.com/sodium-silicate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. tirtabeningmulia.com [tirtabeningmulia.com]

22. yadda.icm.edu.pl [yadda.icm.edu.pl]

23. CN103293175A - Method for measuring chemical components of liquid sodium silicate -
Google Patents [patents.google.com]

24. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Grades and
Specifications of Sodium Silicate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073388#different-grades-and-specifications-of-
sodium-silicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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